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Compound of Interest

Compound Name: Sedenol

Cat. No.: B3047447

For researchers, scientists, and drug development professionals, a thorough understanding of
a compound's pharmacological profile is paramount. However, in the case of "Sedenol," the
publicly available scientific literature presents a significant knowledge gap. While the chemical
identity of Sedenol is established, it appears to be a compound with no documented biological
or pharmacological activity, precluding the creation of an in-depth technical guide on its
properties.

Initial investigation reveals that "Sedenol" is a synonym for the chemical compound 1-(2-
Bromoethynyl)cyclohexanol.[1][2][3] This compound is listed in chemical databases such as
PubChem, which provide foundational chemical and physical data.[1]

Chemical and Physical Properties of Sedenol (1-(2-Bromoethynyl)cyclohexanol)
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Property Value Source

1-(2-bromoethynyl)cyclohexan-

IUPAC Name Lol PubChem[1]
Molecular Formula CsH11BrO PubChem[1]
Molecular Weight 203.08 g/mol PubChem[1]
CAS Number 13957-27-2 CAS Common Chemistry[3]
Melting Point 55-56 °C CAS Common Chemistry[3]
Boiling Point 113-114 °C at 12 Torr CAS Common Chemistry[3]

Despite the clear chemical identification, extensive searches for pharmacological data have
been unfruitful. There is no public record of studies investigating its mechanism of action,
pharmacokinetics (absorption, distribution, metabolism, and excretion), or pharmacodynamics.
Furthermore, no clinical trials or even preclinical biological activity screenings appear to be
published for this specific compound.

While research exists on the biological activities of other cyclohexanol derivatives, this
information cannot be extrapolated to Sedenol, as small changes in chemical structure can
lead to vastly different pharmacological effects.

Conclusion

Sedenol, chemically identified as 1-(2-Bromoethynyl)cyclohexanol, remains an
uncharacterized agent from a pharmacological perspective. The absence of any published data
on its biological effects means that core requirements for a technical guide—such as
quantitative data on efficacy and safety, experimental protocols, and signaling pathway
diagrams—cannot be fulfilled. For the scientific community, Sedenol represents a chemical
entity with a completely unknown biological profile, highlighting the vast number of synthesized
compounds that have yet to be explored for their therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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